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Introduction
Ssk1 (Suppressor of Sensor Kinase) is a key response regulator protein in the High Osmolarity

Glycerol (HOG) signaling pathway in Saccharomyces cerevisiae (budding yeast). This pathway

is crucial for adaptation to osmotic stress. The phosphorylation state of Ssk1 is a critical

determinant of its activity; under normal osmotic conditions, Ssk1 is phosphorylated, which

keeps the HOG pathway inactive. Upon hyperosmotic shock, Ssk1 becomes

dephosphorylated, leading to the activation of the downstream MAP kinase cascade and

subsequent glycerol production to counteract the osmotic stress.

These application notes provide detailed protocols for studying the phosphorylation of Ssk1, a

critical event in the yeast osmotic stress response. The methodologies described are essential

for researchers investigating signal transduction, stress responses, and for professionals in

drug development targeting related pathways in pathogenic fungi.

Ssk1 Signaling Pathway
Under normal osmolarity, the transmembrane histidine kinase Sln1 autophosphorylates and

transfers the phosphate group to the phosphotransfer protein Ypd1. Ypd1, in turn,

phosphorylates the receiver domain of Ssk1. This phosphorylation keeps Ssk1 in an inactive

state. Increased external osmolarity inhibits Sln1 kinase activity, leading to the accumulation of

unphosphorylated Ssk1. Unphosphorylated Ssk1 then activates the downstream MAP kinase
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kinase kinase (MAPKKK) Ssk2 (and its homolog Ssk22), which initiates a phosphorylation

cascade through the MAPKK Pbs2 and the MAPK Hog1. Activated Hog1 mediates the cellular

response to osmotic stress.
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Protein Purification

Kinase Assay

Purify recombinant
Sln1 (kinase domain)

Incubate Sln1, Ypd1, Ssk1
with [γ-32P]ATP

Purify recombinant
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Purify recombinant
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Stop reaction with
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Separate proteins by
SDS-PAGE

Detect 32P incorporation
by autoradiography
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Immunoprecipitate Ssk1
from yeast lysate

Run SDS-PAGE and
exicse Ssk1 band
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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